Cas no 4333-65-7 (Acetic acid, (3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (Z)-)

• Product Name: Acetic acid, (3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (Z)-
• CAS No: 4333-65-7
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1515640
• Update Time: 2024-08-23

Acetic acid, (3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (Z)-
• Acetic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (2Z)-

• Inchi： 1S/C12H10O4/c1-2-15-11(13)7-10-8-5-3-4-6-9(8)12(14)16-10/h3-7H,2H2,1H3/b10-7-
• InChI Key： YUYJWUQIKNLSPN-YFHOEESVSA-N
• SMILES： C(OCC)(=O)/C=C1/C2=C(C=CC=C2)C(=O)O/1

Computed Properties

• Exact Mass: 218.0579

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Melting Point: 128-130 °C
• Boiling Point: 358.9±42.0 °C(Predicted)
• PSA: 52.6